Ethyl 8-cyanoimidazo[1,2-A]pyridine-2-carboxylate

• IUPAC Name: ethyl 8-cyanoimidazo[1,2-a]pyridine-2-carboxylate
• InChI: InChI=1S/C11H9N3O2/c1-2-16-11(15)9-7-14-5-3-4-8(6-12)10(14)13-9/h3-5,7H,2H2,1H3
• InChI Key: OPZHQVQWYMSQSZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2C=CC=C(C2=N1)C#N
• Molecular Formula: C11H9N3O2
• DSSTOX Substance ID: DTXSID50722967
• Molecular Weight: 215.21 g/mol
• CAS RN: 885275-88-7

Description

Ethyl 8-cyanoimidazo[1,2-A]pyridine-2-carboxylate is a type of ester compound. It has a molecular weight of 215.21 and its IUPAC name is this compound. The compound is typically a white solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H9N3O2/c1-2-16-11(15)9-7-14-5-3-4-8(6-12)10(14)13-9/h3-5,7H,2H2,1H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a white solid. It has a molecular weight of 215.21.

Scientific Research Applications

Synthesis and Biological Activity Evaluation

• Anti-inflammatory and Analgesic Activities : Research has demonstrated the synthesis of various imidazo[1,2-a]pyridine derivatives with evaluations indicating potential anti-inflammatory, analgesic, and antipyretic activities. These compounds were synthesized through reactions involving 2-aminopyridines or 2-aminopyrimidines with ethyl 2-chloroacetoacetate, followed by hydrolysis to produce the corresponding carboxylic acids (Abignente et al., 1982); (Abignente et al., 1984).

• Anti-hepatitis B Virus (HBV) Activity : A series of ethyl 6-bromo-8-hydroxyimidazo[1,2-a]pyridine-3-carboxylate derivatives were synthesized and found to be highly effective in inhibiting the replication of HBV DNA in cell culture, highlighting their potential as antiviral agents (Chen et al., 2011).

Novel Synthetic Pathways and Material Development

• Fused Heterocycles and Triazines : Ethyl 3-nitroimidazo[1,2-a]pyridine-2-carboxylate served as a synthon for constructing fused triazines and other angular tri-heterocyclic compounds with potential biological activity, showcasing the versatility of these imidazo[1,2-a]pyridine derivatives in synthesizing complex heterocyclic structures (Zamora et al., 2004).

• Pyrido and Thieno Fused Systems : The preparation of novel thieno[2,3-b]pyridine derivatives from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates illustrates the synthetic utility of imidazo[1,2-a]pyridine derivatives in creating a variety of fused ring systems with potential applications in medicinal chemistry (Bakhite et al., 2005).